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Compound of Interest

Compound Name: Lognac

Cat. No.: B022017

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling of Lognac, a
brand name for the non-steroidal anti-inflammatory drug (NSAID) Diclofenac.[1][2][3][4][5] The
active pharmaceutical ingredient (API) is Diclofenac Sodium.[1][2][6][7] This guidance is
intended for laboratory and research environments.

Chemical Identification and Properties

Property Value Source
2-[(2,6-
Chemical Name dichlorophenyl)amino]benzene  [8]

acetic acid, sodium salt

CAS Number 15307-79-6 [9]

Molecular Formula C14H10CI2NNaOz2 [8]

Molecular Weight 318.13 g/mol [3]
White to off-white crystalline

Appearance [31[6]
powder

Solubility Soluble in cold water [3]

Melting Point 284 °C (543.2 °F) [3]
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Personal Protective Equipment (PPE)

Strict adherence to PPE protocols is mandatory to ensure personnel safety when handling
Diclofenac Sodium in a laboratory setting.

PPE Category Specification Rationale

) Chemical safety goggles or Protects against dust particles
Eye Protection
glasses and splashes.

. . Prevents skin contact and
Hand Protection Nitrile or latex gloves ]
absorption.

) Protects against contamination
Body Protection Laboratory coat )
of personal clothing.

Use in a well-ventilated area or
under a chemical fume hood. A
) ] NIOSH-approved respirator Minimizes inhalation of
Respiratory Protection _ _ _
may be required for large airborne particles.
guantities or when generating

dust.

Handling and Storage Procedures

Handling:

e Avoid contact with eyes, skin, and clothing.

» Do not ingest or inhale.

e Wash hands thoroughly after handling.[4]

e Handle in a well-ventilated area to minimize dust formation.

» For topical formulations such as gels, which may also contain methyl salicylate, linseed oil,
and menthol, avoid direct skin contact without appropriate gloves.[10]

Storage:
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e Store in a cool, dry, and well-ventilated area.
o Keep containers tightly closed.

o Store away from incompatible materials such as strong oxidizing agents.

First Aid Measures

Exposure Route First Aid Procedure

Immediately flush with plenty of water for at
Eye Contact least 15 minutes, lifting upper and lower eyelids

occasionally. Seek medical attention.

Remove contaminated clothing and wash skin
Skin Contact with soap and water. Seek medical attention if

irritation develops.

Move to fresh air. If breathing is difficult,

Inhalation - : .
administer oxygen. Seek medical attention.
Do NOT induce vomiting. If the person is

Ingestion conscious, rinse their mouth with water. Seek

immediate medical attention.

Disposal Plan

All waste containing Diclofenac Sodium must be treated as chemical waste.
e Solid Waste: Collect in a designated, labeled, and sealed container.
e Liquid Waste: Collect in a designated, labeled, and sealed container.

» Disposal: Dispose of all waste in accordance with local, state, and federal regulations. Do
not dispose of down the drain or in regular trash.

Experimental Workflow for Handling Diclofenac
Sodium
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The following diagram outlines the standard workflow for safely handling Diclofenac Sodium in
a research setting.
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Workflow for Safe Handling of Diclofenac Sodium

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Essential Safety and Handling Protocols for Lognac
(Diclofenac Sodium)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b022017#personal-protective-equipment-for-handling-
lognac]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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